Cas no 30749-25-8 (Phenol,3-(2-methylpropyl)-)
Phenol,3-(2-methylpropyl)- structure
Product Name:Phenol,3-(2-methylpropyl)-
CAS No:30749-25-8
MF:C10H14O
MW:150.217563152313
CID:298029
PubChem ID:12410949
Update Time:2025-04-19
Phenol,3-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-(2-methylpropyl)-
- 3-(2-methylpropyl)Phenol
- 3-Isobutylphenol
- meta-isobutylphenol
- m-isobutylphenol
- 30749-25-8
- DTXSID10497003
- Phenol, 3-(2-methylpropyl)-
- 3isobutylphenol
- FT-0747233
- AKOS017523585
- CHEMBL445714
- 3-ISO-BUTYLPHENOL
- SCHEMBL647401
-
- Inchi： 1S/C10H14O/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7-8,11H,6H2,1-2H3
- InChI Key： ZKSISJGIJFEBMS-UHFFFAOYSA-N
- SMILES： OC1=CC=CC(=C1)CC(C)C
Computed Properties
- Exact Mass: 150.10400
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.9688 (estimate)
- Melting Point: 46.81°C (estimate)
- Boiling Point: 236.65°C (estimate)
- Refractive Index: 1.5115 (estimate)
- PSA: 20.23000
- LogP: 2.59070
Phenol,3-(2-methylpropyl)- Customs Data
- HS CODE：2907199090
- Customs Data：
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Phenol,3-(2-methylpropyl)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
30749-25-8 (Phenol,3-(2-methylpropyl)-) Related Products
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